Cas no 149978-59-6 (1H-Pyrazole-3-butanol,5-amino-)

• Product Name: 1H-Pyrazole-3-butanol,5-amino-
• CAS No: 149978-59-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 100017
• PubChem ID: 45121330
• Update Time: 2025-04-18

1H-Pyrazole-3-butanol,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-butanol,5-amino-
• 149978-59-6
• 4-(5-Amino-1H-pyrazol-3-yl)butan-1-ol
• 1H-Pyrazole-3-butanol, 5-amino-

• Inchi： 1S/C7H13N3O/c8-7-5-6(9-10-7)3-1-2-4-11/h5,11H,1-4H2,(H3,8,9,10)
• InChI Key： PPTJLRVJDUKTIU-UHFFFAOYSA-N
• SMILES： OCCCCC1=CC(N)=NN1

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 74.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams